Cas no 127833-45-8 (Triacontanenitrile)

Triacontanenitrile structure
Triacontanenitrile structure
Product Name:Triacontanenitrile
CAS No:127833-45-8
MF:C30H59N
MW:433.796169519424
CID:170172
PubChem ID:182874
Update Time:2025-04-19

Triacontanenitrile Chemical and Physical Properties

Names and Identifiers

    • Triacontanenitrile
    • 127833-45-8
    • DTXSID30155678
    • Inchi: 1S/C30H59N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31/h2-29H2,1H3
    • InChI Key: LXIQOVFMAVHHTP-UHFFFAOYSA-N
    • SMILES: N#CCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 433.46507
  • Monoisotopic Mass: 433.465
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 27
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.5
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 0.838
  • Boiling Point: 468.9°Cat760mmHg
  • Flash Point: 168.3°C
  • Refractive Index: 1.457
  • PSA: 23.79

Triacontanenitrile Related Literature

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